Cas no 307991-08-8 (Isolevoglucosenone)

• Product Name: Isolevoglucosenone
• CAS No: 307991-08-8
• MF: C₆H₆O₃
• MW: 126.110042095184
• CID: 2253580
• Update Time: 2025-06-20

Isolevoglucosenone Chemical and Physical Properties

Names and Identifiers

• Isolevoglucosenone
• 6,8-dioxabicyclo[3.2.1]oct-3-en-2-one

• Inchi： 1S/C6H6O3/c7-4-1-2-6-8-3-5(4)9-6/h1-2,5-6H,3H2
• InChI Key： LCOGJKFAVXDKBI-UHFFFAOYSA-N
• SMILES： C12OC(OC1)C=CC2=O

Additional information on Isolevoglucosenone

Chemical Profile of Isolevoglucosenone (CAS No: 307991-08-8)

Isolevoglucosenone, with the chemical identifier CAS No: 307991-08-8, is a naturally occurring sesquiterpene ketone that has garnered significant attention in the field of chemobiology and pharmacology due to its diverse biological activities. This compound, derived from various plant sources, particularly those belonging to the Compositae family, exhibits remarkable potential as a bioactive molecule. Its unique structural framework, characterized by a γ-lactone ring fused with a cyclohexene moiety, contributes to its distinctive chemical properties and biological interactions.

The structural elucidation of Isolevoglucosenone has been a subject of extensive research, with advancements in spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) playing a pivotal role in confirming its molecular structure. The compound’s stereochemistry, particularly the configuration around the lactone ring and the cyclohexene system, is crucial in determining its biological efficacy. Studies have demonstrated that subtle variations in these stereocenters can significantly modulate its pharmacological effects.

Recent research has highlighted the therapeutic potential of Isolevoglucosenone in multiple disease models. One of the most compelling areas of investigation has been its role in anti-inflammatory and antioxidant mechanisms. In vitro studies have revealed that Isolevoglucosenone can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-α (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6) by modulating key signaling pathways like NF-κB and MAPK. These findings suggest that Isolevoglucosenone may serve as a promising lead compound for developing novel anti-inflammatory therapies.

Furthermore, the antioxidant properties of Isolevoglucosenone have been extensively studied. Reactive oxygen species (ROS) are known to contribute to various pathological conditions, including oxidative stress-induced cellular damage. Preclinical studies have shown that Isolevoglucosenone can scavenge ROS and reduce oxidative stress in different cell types. This property makes it a potential candidate for applications in neuroprotection, where oxidative damage is a significant factor in neurodegenerative diseases such as Alzheimer’s and Parkinson’s.

The pharmacokinetic profile of Isolevoglucosenone is another critical aspect that has been explored. Its solubility, bioavailability, and metabolic stability are essential factors determining its clinical applicability. Research indicates that Isolevoglucosenone exhibits moderate solubility in water and organic solvents, which facilitates its formulation into various pharmaceutical forms. Additionally, studies on its metabolic pathways have identified key enzymes involved in its degradation, providing insights into potential drug-drug interactions.

In vivo studies have further validated the biological activities of Isolevoglucosenone. Animal models of inflammation and oxidative stress have demonstrated that administration of Isolevoglucosenone can ameliorate disease symptoms, supporting its therapeutic potential. These preclinical findings have laid the groundwork for future clinical trials to evaluate its safety and efficacy in human populations.

The synthesis of Isolevoglucosenone has also been a focus of research efforts. Natural extraction remains a viable method for obtaining high-purity samples, but synthetic routes offer greater control over stereochemistry and yield. Advances in organic synthesis have enabled the development of efficient synthetic protocols for Isolevoglucosenone, which could facilitate large-scale production for pharmaceutical applications.

Future directions in the study of Isolevoglucosenone include exploring its mechanism of action at a molecular level and identifying specific target proteins or enzymes mediating its biological effects. Additionally, investigating the potential synergistic interactions between Isolevoglucosenone and other bioactive compounds could lead to novel therapeutic strategies.

In conclusion, Isolevoglucosenone (CAS No: 307991-08-8) represents a fascinating compound with significant therapeutic potential. Its diverse biological activities, coupled with ongoing advancements in synthetic chemistry and pharmacological research, position it as a valuable candidate for further development in the pharmaceutical industry.